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Compound of Interest
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CAS No.: 12236-11-2

Cat. No.: B076472

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 92, also known by its Colour Index designation C.I. 60752 and CAS number

12236-11-2, is a synthetic organic dye belonging to the anthraquinone class.[1][2]

Characterized by its vibrant red hue, it finds primary application in the dyeing of hydrophobic

synthetic fibers such as polyester.[1][3] Its molecular formula is C₂₅H₂₄N₂O₇S.[2] While

extensively used in the textile industry for its good light and heat resistance, detailed public

data on its specific photophysical properties, including absorption and emission spectra,

remains limited.

This technical guide provides a comprehensive overview of the known characteristics of

Disperse Red 92 and outlines the standardized experimental protocols for determining its

spectral properties. Due to the absence of specific quantitative data in publicly accessible

scientific literature and databases for Disperse Red 92, this guide will leverage the general

photophysical behavior of anthraquinone dyes to provide a foundational understanding.
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Core Properties of Disperse Red 92
Property Value Reference

Chemical Name

2-[Ethyl[3-methyl-4-[(5-nitro-2-

thiazolyl)azo]phenyl]amino]eth

yl acetate

CAS Number 59709-38-3

Molecular Formula C₂₅H₂₄N₂O₇S [2]

Molar Mass 496.53 g/mol

Class Anthraquinone Dye [1]

Appearance Red organic pigment [4]

Solubility Soluble in organic solvents [4]

Photophysical Properties: Absorption and Emission
Spectra
The color of Disperse Red 92 arises from its selective absorption of light in the visible region of

the electromagnetic spectrum, a characteristic feature of anthraquinone dyes. These dyes

typically exhibit absorption bands corresponding to π → π* and n → π* electronic transitions.

The position and intensity of these bands are influenced by the molecular structure and the

solvent environment.

Note: Extensive searches for the specific absorption maximum (λmax), molar extinction

coefficient (ε), emission maximum (λem), and fluorescence quantum yield (Φf) of Disperse
Red 92 in various solvents did not yield quantitative data. The following sections describe the

general characteristics expected for a dye of this class and the experimental methods to

determine these values.

Absorption Spectra
Anthraquinone dyes are known to have characteristic absorption spectra in the UV-Visible

range. For red-colored dyes of this class, the main absorption band is typically found in the
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400-550 nm region. The exact λmax is dependent on the specific auxochromes attached to the

anthraquinone core and the polarity of the solvent (solvatochromism).

Emission Spectra
The fluorescence properties of disperse dyes, including their emission spectra and quantum

yields, are crucial for applications in imaging and sensing. While many anthraquinone

derivatives are fluorescent, the emission characteristics of Disperse Red 92 are not well-

documented in the available literature. Generally, the emission spectrum is Stokes-shifted to a

longer wavelength compared to the absorption spectrum.

Experimental Protocols for Spectral
Characterization
To obtain the quantitative data for the absorption and emission spectra of Disperse Red 92,

the following detailed experimental protocols are recommended.

Determination of Absorption Spectrum and Molar
Absorptivity
This protocol outlines the procedure for measuring the UV-Visible absorption spectrum of

Disperse Red 92 and calculating its molar absorptivity.

Materials:

Disperse Red 92

Spectroscopic grade solvents (e.g., ethanol, acetone, dimethyl sulfoxide)

Volumetric flasks

Pipettes

UV-Visible spectrophotometer

Quartz cuvettes (1 cm path length)
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Procedure:

Stock Solution Preparation: Accurately weigh a precise amount of Disperse Red 92 powder

and dissolve it in a chosen spectroscopic grade solvent in a volumetric flask to prepare a

stock solution of a known concentration (e.g., 1 mM).

Working Solution Preparation: Prepare a series of dilutions from the stock solution to obtain

working solutions of varying concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM, 50 µM).

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per the

manufacturer's instructions.

Blank Measurement: Fill a quartz cuvette with the pure solvent used for preparing the dye

solutions. Place the cuvette in the spectrophotometer and record a baseline spectrum. This

will be subtracted from the sample spectra.

Sample Measurement: Rinse the cuvette with a small amount of the lowest concentration

working solution before filling it. Record the absorption spectrum of this solution over a

relevant wavelength range (e.g., 300-700 nm). Repeat this step for all the working solutions,

moving from the lowest to the highest concentration.

Data Analysis:

Identify the wavelength of maximum absorption (λmax) from the spectra.

According to the Beer-Lambert law (A = εbc), plot a graph of absorbance at λmax versus

the concentration of the dye.

The slope of the resulting linear plot will be the molar absorptivity (ε) in M⁻¹cm⁻¹.
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Solution Preparation

Spectroscopic Measurement Data Analysis

Weigh Disperse Red 92 Dissolve in Solvent Prepare Stock Solution Serial Dilutions

Measure Sample SpectraPrepare Spectrophotometer Measure Blank (Solvent) Identify λmax Plot Absorbance vs. Concentration Calculate Molar Absorptivity (ε)

Click to download full resolution via product page

Workflow for Absorption Spectroscopy

Determination of Emission Spectrum and Fluorescence
Quantum Yield
This protocol describes the measurement of the fluorescence emission spectrum and the

determination of the relative fluorescence quantum yield of Disperse Red 92.

Materials:

Disperse Red 92 solutions of known absorbance at the excitation wavelength

A well-characterized fluorescence standard with a known quantum yield (e.g., Rhodamine

6G in ethanol, Φf = 0.95)

Spectroscopic grade solvent (the same as used for the standard)

Fluorometer

Quartz cuvettes (1 cm path length)

Procedure:

Solution Preparation: Prepare a dilute solution of Disperse Red 92 in the chosen solvent

with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.
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Prepare a solution of the fluorescence standard in the same solvent with a similar

absorbance at the same excitation wavelength.

Fluorometer Setup: Turn on the fluorometer and set the excitation wavelength to the λmax of

Disperse Red 92. Set the emission wavelength range to scan, typically starting from the

excitation wavelength to longer wavelengths (e.g., λex + 10 nm to 800 nm).

Blank Measurement: Record the emission spectrum of the pure solvent.

Sample and Standard Measurement: Record the fluorescence emission spectrum of the

Disperse Red 92 solution and the fluorescence standard solution under identical

experimental conditions (excitation wavelength, slit widths).

Data Analysis:

Correct the emission spectra by subtracting the solvent blank spectrum.

Integrate the area under the corrected emission spectra for both the sample (A_sample)

and the standard (A_standard).

Calculate the fluorescence quantum yield (Φf_sample) of Disperse Red 92 using the

following equation:

Φf_sample = Φf_standard * (A_sample / A_standard) * (Abs_standard / Abs_sample) *

(n_sample² / n_standard²)

where:

Φf is the fluorescence quantum yield

A is the integrated area under the emission spectrum

Abs is the absorbance at the excitation wavelength

n is the refractive index of the solvent
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Solution Preparation

Fluorometer Measurement Data Analysis

Prepare Dilute Sample Solution Prepare Standard Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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